Cas no 5117-10-2 (2-{[5-(2-bromophenyl)-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-2-methylphenyl)acetamide)

• Product Name: 2-{[5-(2-bromophenyl)-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-2-methylphenyl)acetamide
• CAS No: 5117-10-2
• MF: C₂₀H₁₈BrClN₄OS
• MW: 477.805120944977
• CID: 1570963
• PubChem ID: 3134171
• Update Time: 2025-04-21

2-{[5-(2-bromophenyl)-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(2-bromophenyl)-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-2-methylphenyl)acetamide
• AKOS000583167
• 332912-94-4
• 2-{[5-(2-Bromophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-chloro-2-methylphenyl)ethanimidic acid
• 5117-10-2
• 2-[[5-(2-bromophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide
• 2-((4-Allyl-5-(2-bromophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-chloro-2-methylphenyl)acetamide
• 2-[4-Allyl-5-(2-bromo-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(3-chloro-2-methyl-phenyl)-acetamide
• DTXSID20965440
• A919106

• Inchi： 1S/C20H18BrClN4OS/c1-3-11-26-19(14-7-4-5-8-15(14)21)24-25-20(26)28-12-18(27)23-17-10-6-9-16(22)13(17)2/h3-10H,1,11-12H2,2H3,(H,23,27)
• InChI Key： HUMAEJMMUDITJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NN=C(N1CC=C)SCC(NC1C=CC=C(C=1C)Cl)=O

Computed Properties

• Exact Mass: 476.00754
• Monoisotopic Mass: 476.007322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.1
• XLogP3: 5.3

Experimental Properties

• Density: 1.46
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.662
• PSA: 59.81